Cas no 2138566-38-6 (N-ethyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine)

• Product Name: N-ethyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine
• CAS No: 2138566-38-6
• MF: C₁₂H₁₇N₃O₄S
• MW: 299.346081495285
• CID: 5982407
• PubChem ID: 165500718
• Update Time: 2025-05-19

N-ethyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-ethyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine
• EN300-1167325
• 2138566-38-6

• Inchi： 1S/C12H17N3O4S/c1-2-13-10-7-8-14(9-10)20(18,19)12-5-3-11(4-6-12)15(16)17/h3-6,10,13H,2,7-9H2,1H3
• InChI Key： FJUPRKRELAXTCM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCC(C1)NCC)(=O)=O

Computed Properties

• Exact Mass: 299.09397721g/mol
• Monoisotopic Mass: 299.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 104Ų

Additional information on N-ethyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine

Professional Introduction to N-ethyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine (CAS No. 2138566-38-6)

N-ethyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine, with the chemical identifier CAS No. 2138566-38-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic amine derivatives that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural features of this molecule, particularly the presence of a pyrrolidine ring substituted with an ethyl group and a 4-nitrobenzenesulfonyl moiety, contribute to its unique chemical properties and reactivity.

The pyrrolidine core is a common scaffold in many biologically active molecules, known for its ability to mimic natural amino acid structures and interact with biological targets. In particular, the 3-amino group in the pyrrolidine ring provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities. The introduction of the 4-nitrobenzenesulfonyl group at the 1-position of the pyrrolidine ring adds a layer of electronic and steric influence, which can modulate the compound's interactions with biological receptors.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes and affinity of this compound towards various biological targets. Studies suggest that N-ethyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. This has prompted further investigation into its potential as a lead compound for the development of novel therapeutic agents.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitution, condensation, and functional group transformations. The use of advanced synthetic methodologies has enabled chemists to optimize the yield and purity of N-ethyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine, making it more accessible for downstream applications. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to characterize the compound's structure and confirm its identity.

In the realm of medicinal chemistry, derivatives of pyrrolidine have been extensively studied for their pharmacological properties. The nitro group in the benzenesulfonyl moiety is particularly noteworthy, as it can participate in hydrogen bonding interactions and influence the electronic distribution within the molecule. This feature makes N-ethyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine a versatile building block for designing molecules with enhanced binding affinity and selectivity.

Current research is focused on exploring the pharmacokinetic profile and toxicological properties of this compound. Preclinical studies are underway to evaluate its safety and efficacy in animal models, which could pave the way for human clinical trials. The integration of machine learning algorithms in drug discovery has also accelerated the identification of potential lead compounds like N-ethyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine, by predicting their biological activity based on structural features alone.

The role of computational tools in modern drug development cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into the conformational flexibility and electronic properties of this compound. These findings are crucial for rationalizing its interactions with biological targets and designing analogs with improved pharmacological profiles.

The versatility of N-ethyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine extends beyond its potential as a therapeutic agent. It serves as a valuable intermediate in synthetic chemistry, allowing researchers to construct more complex molecules through cross-coupling reactions and other transformations. The growing interest in heterocyclic compounds underscores their importance as key components in pharmaceutical innovation.

As our understanding of biological pathways continues to evolve, so does our ability to design molecules that interact selectively with disease-causing targets. N-ethyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine exemplifies how structural modifications can lead to novel pharmacological entities with therapeutic promise. Future research will likely focus on optimizing its chemical properties further, ensuring that it meets the stringent requirements for clinical development.

The collaboration between academic researchers and industry scientists is essential for translating laboratory discoveries into tangible medical benefits. By leveraging cutting-edge technologies and innovative synthetic strategies, compounds like N-ethyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-amine are poised to make significant contributions to human health. The continued exploration of their potential will undoubtedly yield new insights into disease mechanisms and therapeutic interventions.